Cas no 93843-34-6 (octanoic acid, compound with isononylamine (1:1))
93843-34-6 structure
Product Name:octanoic acid, compound with isononylamine (1:1)
CAS No:93843-34-6
MF:C17H37NO2
MW:287.481185674667
CID:1983366
PubChem ID:44146027
Update Time:2025-04-21
octanoic acid, compound with isononylamine (1:1) Chemical and Physical Properties
Names and Identifiers
-
- octanoic acid, compound with isononylamine (1:1)
- 7-methyloctan-1-amine,octanoic acid
- DTXSID90917496
- Octanoic acid--7-methyloctan-1-amine (1/1)
- 93843-34-6
- EINECS 299-113-8
-
- Inchi: 1S/C9H21N.C8H16O2/c1-9(2)7-5-3-4-6-8-10;1-2-3-4-5-6-7-8(9)10/h9H,3-8,10H2,1-2H3;2-7H2,1H3,(H,9,10)
- InChI Key: QPZAYZUVYFGYCN-UHFFFAOYSA-N
- SMILES: OC(CCCCCCC)=O.NCCCCCCC(C)C
Computed Properties
- Exact Mass: 287.282
- Monoisotopic Mass: 287.282
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 149
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
octanoic acid, compound with isononylamine (1:1) Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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